4-Bromo-7,12-dimethylbenz(a)anthracene

• CAS: 78302-39-3
• Synonyms: 4-bromo-7,12-dimethylbenz(a)anthracene; 4-bromo-DMBA
• Molecular Formula: C20H15B
• Molecular Weight: 335.2 g/mol
• SMILES: CC1=C2C=CC3=C(C2=C(C4=CC=CC=C14)C)C=CC=C3Br
• InChI: InChI=1S/C20H15Br/c1-12-14-6-3-4-7-15(14)13(2)20-16(12)10-11-17-18(20)8-5-9-19(17)21/h3-11H,1-2H3
• InChIKey: XCWVLBWRKAMPRE-UHFFFAOYSA-N

4-Bromo-7,12-dimethylbenz(a)anthracene (4-bromo-DMBA) is a halogenated polycyclic aromatic hydrocarbon (PAH) belonging to the 7,12-dimethylbenz[a]anthracene (DMBA) class. It features a bromine substituent at the 4-position of the A-ring, differentiating it from other A-ring regioisomers (2-bromo, 3-bromo) and methoxy-substituted analogs.

4-Bromo-7,12-dimethylbenz(a)anthracene (CAS 78302-39-3): A Regioselective A-Ring Carcinogen Probe for DMBA Structure-Activity Investigations

4-Bromo-7,12-dimethylbenz(a)anthracene (4-bromo-DMBA) is a halogenated polycyclic aromatic hydrocarbon (PAH) belonging to the 7,12-dimethylbenz[a]anthracene (DMBA) class. It features a bromine substituent at the 4-position of the A-ring, differentiating it from other A-ring regioisomers (2-bromo, 3-bromo) and methoxy-substituted analogs. The compound is employed exclusively as a research tool in chemical carcinogenesis for studying structure-activity relationships (SAR) of DMBA derivatives, particularly A-ring-mediated metabolic activation and tumorigenic specificity [1]. It is cataloged under MeSH ID C039378 and is not intended for diagnostic or therapeutic use [2].

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Probe Role Regioselective A-ring probe for DMBA structure-activity studies

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Key Feature Bromine at 4-position enables electronic and steric interrogation of metabolic activation

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Use Context Research-use only carcinogen probe; not intended for diagnostic or therapeutic application

• [1] Lijinsky W, Manning WB, Andrews AW. Skin carcinogenesis tests in mice of derivatives of 7,12-dimethylbenz[a]anthracene substituted in the 'A' ring. Carcinogenesis. 1983 Oct;4(10):1221-4. DOI: 10.1093/carcin/4.10.1221. PMID: 6413083. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept Data: 4-bromo-7,12-dimethylbenz(a)anthracene. Unique ID: C039378. View Source

Why A-Ring Substituted DMBA Analogs Cannot Substitute for 4-Bromo-7,12-dimethylbenz(a)anthracene in Carcinogenesis Studies

Despite sharing the same DMBA core and molecular formula (C20H15Br) with its 2-bromo and 3-bromo regioisomers, 4-bromo-DMBA exhibits a unique carcinogenic profile that precludes generic substitution. In a direct head-to-head mouse skin painting study, the three bromo regioisomers displayed divergent tumorigenic outcomes: one was non-carcinogenic, another weakly active, and only the 4-bromo derivative induced a distinct tumor histological spectrum. These findings demonstrate that even minor positional shifts of the bromine substituent on the A-ring produce fundamental differences in biological activity, invalidating any assumption of functional equivalence across DMBA A-ring derivatives [1].

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A-ring bromine positional shift may alter tumorigenic response in mouse model

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Neurosarcoma-predominant tumor spectrum may not transfer to 2-bromo or 3-bromo analogs

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Regioisomer misidentification risk due to identical mass; requires independent identity verification

• [1] Lijinsky W, Manning WB, Andrews AW. Skin carcinogenesis tests in mice of derivatives of 7,12-dimethylbenz[a]anthracene substituted in the 'A' ring. Carcinogenesis. 1983 Oct;4(10):1221-4. DOI: 10.1093/carcin/4.10.1221. PMID: 6413083. View Source

Quantitative Evidence Guide: How 4-Bromo-7,12-dimethylbenz(a)anthracene Differentiates from Its Closest A-Ring Analogs

Skin Tumor Incidence in Swiss Mice: 4-Bromo-DMBA vs. 2-Bromo- and 3-Bromo-DMBA

In a comparative study by Lijinsky et al. (1983), 4-bromo-DMBA induced skin tumors in 40% of treated female Swiss mice following chronic topical application. In stark contrast, the 2-bromo regioisomer was 'apparently not carcinogenic', and the 3-bromo regioisomer induced skin tumors in only 3–5 animals (a rate consistent with a negligible or very weak carcinogenic effect). The parent unsubstituted DMBA is a potent carcinogen, while 2-methoxy-DMBA achieved 35% tumor incidence, providing cross-study context for the 4-bromo activity level [1].

Tumor Incidence Comparison

Head-to-head

4-bromo-DMBA: 40% tumor-bearing mice; 2-bromo: not carcinogenic; 3-bromo: low/negligible response; 2-methoxy: 35%

Reported tumorigenic response varies strongly with A-ring substitution pattern

Swiss mouse skin painting, complete carcinogenesis; Ref 1

Evidence Dimension	Skin tumor incidence in female Swiss mice following chronic topical application (percentage of mice developing tumors)
Target Compound Data	40% (4-bromo-7,12-dimethylbenz[a]anthracene)
Comparator Or Baseline	2-bromo-DMBA: Not carcinogenic; 3-bromo-DMBA: Tumors in 3–5 animals (low/negligible); 2-methoxy-DMBA: 35%; Parent DMBA: Potent carcinogen (reference standard)
Quantified Difference	4-bromo-DMBA induces a ~40-fold higher effective tumorigenic response compared to the non-carcinogenic 2-bromo-DMBA, and a significantly higher response than the marginally active 3-bromo-DMBA. Compared to 2-methoxy-DMBA, 4-bromo-DMBA exhibits a +5 percentage point higher incidence.
Conditions	Assay: Chronic topical application to the skin of female Swiss mice (complete carcinogenesis model). Duration: Up to 26 weeks. Compounds applied as solutions; doses not explicitly stated due to the complete carcinogenesis protocol design.

Why This Matters

For researchers selecting an A-ring substituted DMBA probe, only the 4-bromo derivative combines moderate carcinogenic potency with a bromine substituent suitable for electronic and steric interrogation of A-ring metabolic activation pathways; the 2-bromo analog is unsuitable as a carcinogen probe, and the 3-bromo analog provides insufficient tumor yield for robust statistical analysis.

• [1] Lijinsky W, Manning WB, Andrews AW. Skin carcinogenesis tests in mice of derivatives of 7,12-dimethylbenz[a]anthracene substituted in the 'A' ring. Carcinogenesis. 1983 Oct;4(10):1221-4. DOI: 10.1093/carcin/4.10.1221. PMID: 6413083. View Source

Divergent Histological Tumor Spectrum: Neurosarcomas vs. Squamous Cell Carcinomas

The Lijinsky 1983 study documented that the tumors induced by 4-bromo-DMBA were predominantly neurosarcomas, whereas its structurally analogous comparator 2-methoxy-DMBA induced mainly squamous cell carcinomas. This qualitative histological divergence—arising from two compounds that differ by a single A-ring substituent (bromine vs. methoxy) while producing comparable overall tumor incidences (40% vs. 35%)—indicates fundamentally distinct mechanisms of carcinogenic action [1].

Tumor Histotype Assay

Head-to-head

4-bromo-DMBA produced predominantly neurosarcomas; 2-methoxy-DMBA induced squamous cell carcinomas; parent DMBA literature reports carcinomas

Supports A-ring control of tumor lineage commitment (mesenchymal vs. epithelial)

Histopathological examination, Swiss mouse model; Ref 1

Evidence Dimension	Dominant histological tumor type in mouse skin complete carcinogenesis model
Target Compound Data	Neurosarcomas (predominantly) — 4-bromo-DMBA
Comparator Or Baseline	Squamous cell carcinomas (predominantly) — 2-methoxy-DMBA. Parent DMBA: Primarily squamous cell carcinomas (literature consensus).
Quantified Difference	Qualitative difference in tumor lineage: mesenchymal (neurosarcoma) vs. epithelial (squamous cell carcinoma). The tumor types are histogenetically distinct.
Conditions	Model: Chronic topical application to female Swiss mouse skin. Histopathological examination of all tumors was performed. Both compounds tested within the same experimental series.

Why This Matters

For carcinogenesis researchers investigating mechanistic divergence among PAH derivatives, 4-bromo-DMBA provides a unique tool to study the induction of mesenchymal-origin tumors (neurosarcomas) within the DMBA scaffold—a phenotype not recapitulated by the parent DMBA or the 2-methoxy analog. This histological specificity makes 4-bromo-DMBA irreplaceable for studies interrogating the biological determinants of PAH-induced tumor lineage commitment.

• [1] Lijinsky W, Manning WB, Andrews AW. Skin carcinogenesis tests in mice of derivatives of 7,12-dimethylbenz[a]anthracene substituted in the 'A' ring. Carcinogenesis. 1983 Oct;4(10):1221-4. DOI: 10.1093/carcin/4.10.1221. PMID: 6413083. View Source

Physical Property Differentiation: Melting Point as an Identity and Purity Verifier for Regioisomeric Bromo-DMBA Compounds

The three monobromo-7,12-dimethylbenz(a)anthracene regioisomers are mass-isomeric (identical molecular weight 335.24 g/mol) and share similar empirical descriptors, yet they exhibit distinct melting points. 4-Bromo-DMBA melts at 150.5–151.5 °C (recrystallized from benzene/ethanol) . The 3-bromo regioisomer melts at 167–168 °C . The melting point of 2-bromo-DMBA is not widely reported (N/A in accessible databases), further complicating its verification. This ~16.5 °C difference between the 4-bromo and 3-bromo isomers provides a straightforward, low-cost physical constant for confirming regioisomeric identity and assessing purity upon receipt, without requiring advanced spectroscopic techniques.

Melting Point Identifier

Data to verify

4-bromo: ~150.5–151.5 °C; 3-bromo: ~167–168 °C; 2-bromo: value not readily available

Supports regioisomer identity confirmation at receipt

Recrystallized from benzene/ethanol; source for 3-bromo comparator unspecified

Evidence Dimension	Melting point (capillary method)
Target Compound Data	150.5–151.5 °C (4-bromo-7,12-dimethylbenz(a)anthracene; recrystallized from benzene/ethanol)
Comparator Or Baseline	3-Bromo-DMBA: 167–168 °C (ChemicalBook); 2-Bromo-DMBA: Melting point not readily available in public databases
Quantified Difference	ΔT_m = 16.5–17.5 °C between 4-bromo and 3-bromo regioisomers. The 4-bromo isomer melts at a distinctly lower temperature.
Conditions	Melting point for 4-bromo-DMBA determined in benzene/ethanol solvent system; comparator data from ChemicalBook database (standard conditions not fully specified).

Why This Matters

Procurement and inventory management of structurally similar DMBA derivatives carries a high risk of regioisomer misidentification. The distinct melting point of 4-bromo-DMBA serves as a rapid, practical, and low-cost identity check that differentiates it from the more common 3-bromo isomer, reducing the risk of experimental confounding due to regioisomer mix-ups.

Optimal Research Application Scenarios Where 4-Bromo-7,12-dimethylbenz(a)anthracene Provides Irreplaceable Scientific Value

Investigating A-Ring Determinants of PAH Tumor Lineage Specification (Neurosarcoma vs. Carcinoma)

Researchers studying how subtle changes to the DMBA A-ring redirect tumor histogenesis from epithelial (squamous cell carcinoma) to mesenchymal (neurosarcoma) lineages require 4-bromo-DMBA as the only A-ring substituted derivative documented to produce a predominant neurosarcoma phenotype in the mouse skin complete carcinogenesis model [1]. The 2-methoxy-DMBA and parent DMBA comparators produce squamous cell carcinomas, making 4-bromo-DMBA an essential tool for dissecting the molecular signaling pathways—potentially independent of classical dihydrodiol epoxide formation—that govern PAH-induced tumor lineage commitment.

Structure-Activity Relationship (SAR) Studies of A-Ring Halogenated DMBA Derivatives with Moderate Carcinogenic Potency

For SAR investigations requiring a carcinogenically active halogenated DMBA probe with an interpretable tumor incidence, 4-bromo-DMBA (40% tumor incidence) offers a statistically tractable intermediate potency between the non-carcinogenic 2-bromo-DMBA and the highly potent 1,2,3,4-tetrahydro-DMBA (near 100% carcinoma incidence) [1]. This window of moderate activity is valuable for studies of co-carcinogenesis, tumor promotion, or chemoprevention, where excessive potency would saturate the biological readout.

Mechanistic Studies on DMBA Metabolic Activation Independent of Bay-Region Dihydrodiol Epoxide Formation

The Lijinsky 1983 study explicitly concluded that the carcinogenic activity of A-ring substituted DMBA derivatives, including 4-bromo-DMBA, did not correlate with bacterial mutagenicity and suggested mechanisms other than bay-region dihydrodiol epoxide formation in the A-ring may be operative [1]. Researchers probing alternative metabolic activation routes (e.g., one-electron oxidation, radical cation pathways, or sulfotransferase-mediated activation) benefit from 4-bromo-DMBA as a probe whose carcinogenicity may be partly decoupled from the canonical diol-epoxide pathway, providing a comparative framework for dissecting non-classical PAH activation mechanisms.

Regioisomer Identity Verification and Quality Control for Bromo-DMBA Procurement

Given that 2-bromo-, 3-bromo-, and 4-bromo-DMBA share identical molecular formulas and masses, and exhibit overlapping chromatographic behavior, the distinct melting point of 4-bromo-DMBA (150.5–151.5 °C) vs. 3-bromo-DMBA (167–168 °C) provides a practical, low-cost identity verification step for quality control upon receipt [1]. This physical property differentiation is critical for laboratories that stock multiple regioisomeric DMBA derivatives and must ensure compound identity before initiating costly in vivo carcinogenesis experiments.

Application

Selection Property

Validation Focus

PAH tumor lineage specification studies

Brominated DMBA with reported neurosarcoma-prone tumor spectrum in mouse skin model

Histological tumor type confirmation in carcinogenesis assays

SAR studies of halogenated DMBA derivatives

Reported intermediate tumor incidence providing statistical tractability

Tumor incidence and dose-response characterization

Non-classical DMBA metabolic activation pathway research

Probe with reported carcinogenicity partly independent of bay-region diol-epoxide route

Assessment of alternative activation mechanisms (radical cation, sulfotransferase)

Bromo-DMBA regioisomer identity verification

Distinct melting point profile for regioisomer differentiation

Melting point determination for compound identity upon receipt

• [1] Lijinsky W, Manning WB, Andrews AW. Skin carcinogenesis tests in mice of derivatives of 7,12-dimethylbenz[a]anthracene substituted in the 'A' ring. Carcinogenesis. 1983 Oct;4(10):1221-4. DOI: 10.1093/carcin/4.10.1221. PMID: 6413083. View Source